Cas no 74513-12-5 (2,10-dimethylidene-4,12-dioxadispiro[4.2.48.25]tetradecane-3,11-dione)

• Product Name: 2,10-dimethylidene-4,12-dioxadispiro[4.2.48.25]tetradecane-3,11-dione
• CAS No: 74513-12-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 979339
• PubChem ID: 315119
• Update Time: 2025-04-19

2,10-dimethylidene-4,12-dioxadispiro[4.2.48.25]tetradecane-3,11-dione Chemical and Physical Properties

Names and Identifiers

• 2,10-dimethylidene-4,12-dioxadispiro[4.2.48.25]tetradecane-3,11-dione
• 2,10-dimethylidene-4,12-dioxadispiro[4.2.4^{8}.2^{5}]tetradecane-3,11-dione
• 3,11-dimethylene-1,9-dioxa-dispiro[4.2.4.2]tetradecane-2,10-dione
• AC1L7R0M
• CHEMBL276422
• NSC238174
• 74513-12-5
• 3,11-Dimethylidene-1,9-dioxadispiro[4.2.4~8~.2~5~]tetradecane-2,10-dione
• SCHEMBL13974970
• DTXSID10311119
• NSC-238174

• Inchi： 1S/C14H16O4/c1-9-7-13(17-11(9)15)3-5-14(6-4-13)8-10(2)12(16)18-14/h1-8H2
• InChI Key： ZFWFRBDYZFOLQP-UHFFFAOYSA-N
• SMILES： O1C(C(=C)CC21CCC1(CC(=C)C(=O)O1)CC2)=O

Computed Properties

• Exact Mass: 248.10488
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 2.04420